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Compound of Interest

Compound Name: 2,3,3-Trimethyl-2-butanol

Cat. No.: B1595699

Essential Safety and Handling Guide for 2,3,3-
Trimethyl-2-butanol

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2,3,3-Trimethyl-2-butanol (CAS: 594-83-2) in a laboratory setting. Adherence to
these procedures is vital for ensuring the safety of researchers, scientists, and drug
development professionals. This chemical is a flammable liquid and vapor that can cause skin,
eye, and respiratory irritation.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3,3-Trimethyl-2-butanol is
presented below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1595699?utm_src=pdf-interest
https://www.benchchem.com/product/b1595699?utm_src=pdf-body
https://www.benchchem.com/product/b1595699?utm_src=pdf-body
https://www.benchchem.com/product/b1595699?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trimethyl-2-butanol
https://www.sigmaaldrich.com/JP/ja/product/apolloscientificltd/apo715369878?context=bbe
https://www.benchchem.com/product/b1595699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C7H160

Molecular Weight 116.20 g/mol

Boiling Point 131.5°C at 760 mmHg
Flash Point 33.6°C

Melting Point 17.0°C

Density 0.82 g/cm?3

Source:[1][3][4]

Personal Protective Equipment (PPE) and
Engineering Controls

The selection of appropriate PPE is the first line of defense against the hazards associated with
this compound. The following engineering controls and PPE are required.
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PPE Category Specification

All work should be conducted in a well-
o ventilated laboratory, preferably within a certified
Ventilation .
chemical fume hood.[5][6] Use only outdoors or

in a well-ventilated area.[5][6]

Weatr tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH
Eye & Face Protection (US) standards.[5] A face shield may be

required for additional protection against

splashes.

Wear chemical-impermeable gloves.[5][6]
Gloves must be inspected prior to use.[5] The

Hand Protection selected protective gloves must satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it.[5]

Wear appropriate protective clothing to prevent
Protective Clothing skin exposure.[7] Fire/flame resistant and

impervious clothing is recommended.[5]

If exposure limits are exceeded or irritation
) ) symptoms are experienced, use a full-face
Respiratory Protection _ R _
respirator.[5] For firefighting, a self-contained

breathing apparatus (SCBA) is necessary.[5]

Safe Handling and Operational Workflow

A systematic approach to handling 2,3,3-Trimethyl-2-butanol is essential to minimize risk. The
following diagram illustrates the recommended workflow from preparation to disposal.
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Figure 1. Safe Handling Workflow for 2,3,3-Trimethyl-2-butanol
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Figure 1. Safe Handling Workflow for 2,3,3-Trimethyl-2-butanol
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Step-by-Step Handling Procedures

Ventilation and Ignition Source Control: Always handle this chemical in a well-ventilated area,
such as a chemical fume hood, to prevent vapor accumulation.[5][6] Keep the work area free
of all potential ignition sources, including open flames, sparks, and hot surfaces.[5] Use non-
sparking tools and take precautionary measures against static discharge by grounding and
bonding containers and equipment.[5][6]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[5] Do not
eat, drink, or smoke in the work area.

Container Handling: Keep containers tightly closed when not in use.[5][6]

Storage Plan

Proper storage is critical to maintain the chemical's stability and prevent accidents.

Location: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.[5][8] The storage area should be a designated flammables
area.[8]

Conditions: Keep the container tightly closed.[5][6] The area should be secured, with access
limited to authorized personnel.[5][6]

Container Integrity: Protect containers from physical damage and check regularly for leaks.

Spill and Emergency Response

In the event of a spill or accidental exposure, immediate and appropriate action is required.

Spill Cleanup:
o Evacuate personnel from the immediate area and ensure adequate ventilation.[5]
o Remove all sources of ignition.[5][6]

o Wearing the appropriate PPE, contain the spill to prevent it from entering drains.[5]
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o Absorb the spill with an inert, non-combustible material such as sand or earth.[7]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[6][8]

o First Aid Measures:

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing.[5] Rinse the affected skin
with plenty of water.[5] If skin irritation occurs, get medical help.[6]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[5] Remove contact
lenses, if present and easy to do. Continue rinsing and consult a doctor.[5]

o Ingestion: Rinse mouth with water.[5] Do not induce vomiting.[5] Call a poison control
center or doctor immediately.[5]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, regional, and
national regulations.[5][6]

e \Waste Collection:

o Collect waste 2,3,3-Trimethyl-2-butanol and contaminated materials (e.g., absorbent
pads, gloves) in a dedicated, properly labeled, and sealed container. The container must
be compatible with the chemical.

o Container Disposal:
o Empty containers retain product residue and can be hazardous.[7]

o Containers can be triple-rinsed (or equivalent).[5] The first rinse must be collected and
disposed of as hazardous waste.[9]
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o After thorough rinsing and drying, labels should be defaced, and the container can be
offered for recycling, reconditioning, or disposed of in a sanitary landfill as appropriate.[5]

[9]

e Disposal Method:

o Dispose of the chemical waste through a licensed hazardous waste disposal company.[5]
Do not allow the chemical to be released into drains or the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2,3,3-Trimethyl-2-butanol | C7H160 | CID 11676 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2.2,3,3-Trimethyl-2-butanol | 594-83-2 [sigmaaldrich.com]

e 3. 2-Butanol,2,3,3-trimethyl- | CAS#:594-83-2 | Chemsrc [chemsrc.com]

e 4. guidechem.com [guidechem.com]

e 5. chemicalbook.com [chemicalbook.com]

e 6. echemi.com [echemi.com]

e 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. fishersci.com [fishersci.com]

e 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,3,3-
Trimethyl-2-butanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595699#personal-protective-equipment-for-
handling-2-3-3-trimethyl-2-butanol]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/msds/2-3-3-trimethyl-2-butanol.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.chemicalbook.com/msds/2-3-3-trimethyl-2-butanol.pdf
https://www.chemicalbook.com/msds/2-3-3-trimethyl-2-butanol.pdf
https://www.benchchem.com/product/b1595699?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trimethyl-2-butanol
https://www.sigmaaldrich.com/JP/ja/product/apolloscientificltd/apo715369878?context=bbe
https://www.chemsrc.com/en/cas/594-83-2_122231.html
https://www.guidechem.com/dictionary/en/594-83-2.html
https://www.chemicalbook.com/msds/2-3-3-trimethyl-2-butanol.pdf
https://www.echemi.com/sds/233-trimethyl-2-butanol-pid_Rock45134.html
https://pim-resources.coleparmer.com/sds/96553.pdf
https://www.fishersci.com/store/msds?partNumber=AC149935000&countryCode=US&language=en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1595699#personal-protective-equipment-for-handling-2-3-3-trimethyl-2-butanol
https://www.benchchem.com/product/b1595699#personal-protective-equipment-for-handling-2-3-3-trimethyl-2-butanol
https://www.benchchem.com/product/b1595699#personal-protective-equipment-for-handling-2-3-3-trimethyl-2-butanol
https://www.benchchem.com/product/b1595699#personal-protective-equipment-for-handling-2-3-3-trimethyl-2-butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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